2-Chloro-4-iodo-6-nitroaniline

• IUPAC Name: 2-chloro-4-iodo-6-nitroaniline
• InChI: InChI=1S/C6H4ClIN2O2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H,9H2
• InChI Key: BHGBOSXOBVKKQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])N)Cl)I
• Molecular Formula: C6H4ClIN2O2
• Molecular Weight: 298.46 g/mol

Description

2-Chloro-4-iodo-6-nitroaniline is a chemical compound with the CAS Number: 873386-86-8. It has a linear formula of C6H4ClIN2O2. The compound is a solid and should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8 degrees Celsius.

Molecular Structure Analysis

The InChI code for 2-Chloro-4-iodo-6-nitroaniline is 1S/C6H4ClIN2O2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H,9H2. This indicates the presence of chlorine, iodine, and a nitro group attached to an aniline ring.

Physical And Chemical Properties Analysis

2-Chloro-4-iodo-6-nitroaniline is a solid compound with a molecular weight of 298.47. It should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8 degrees Celsius.

Scientific Research Applications

Crystal Engineering

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Second Harmonic Generation

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Fluorescence

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Intermediate in Manufacturing

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Synthesis of Niclosamide

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Biodegradation

2-Chloro-4-iodo-6-nitroaniline can be metabolized via a novel aerobic degradation pathway by Rhodococcus sp. .

Synthesis of 2-Iodo-4-Nitrobenzonitrile

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Synthesis of 2-Iodo-p-Phenylenediamine

2-Iodo-p-phenylenediamine can be synthesized by reacting 2-Chloro-4-iodo-6-nitroaniline with tin (II) dihydrate in conc. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction). Precautionary measures include P280 (Wear protective gloves/protective clothing/eye protection/face protection).

Future Directions

While specific future directions for 2-Chloro-4-iodo-6-nitroaniline are not available, nitroanilines in general are an area of interest in the field of materials science due to their potential applications in the synthesis of dyes, pharmaceuticals, and corrosion inhibitors.

Mechanism of Action

Target of Action

2-Chloro-4-iodo-6-nitroaniline (2-C-4-I-6-NA) is a nitroaromatic compound . It is used as an intermediate in the synthesis of dyes, pharmaceuticals, corrosion inhibitors, and in the manufacture of niclosamide, a molluscicide

Biochemical Pathways

The degradation of 2-C-4-I-6-NA has been studied in Rhodococcus sp. strain MB-P1 under aerobic conditions . The strain MB-P1 utilizes 2-C-4-I-6-NA as the sole carbon, nitrogen, and energy source . The degradation of 2-C-4-I-6-NA occurs with the release of nitrite ions, chloride ions, and ammonia . During the resting cell studies, the 2-C-4-I-6-NA-induced cells of strain MB-P1 transformed 2-C-4-I-6-NA stoichiometrically to 4-amino-3-chlorophenol (4-A-3-CP), which subsequently gets transformed to 6-chlorohydroxyquinol (6-CHQ) metabolite .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant .

Result of Action

strain MB-P1 results in the transformation of 2-C-4-I-6-NA to 4-A-3-CP and then to 6-CHQ .

Action Environment

The action of 2-C-4-I-6-NA can be influenced by various environmental factors. For instance, the degradation of 2-C-4-I-6-NA by Rhodococcus sp. strain MB-P1 occurs under aerobic conditions . Other factors such as temperature, pH, and the presence of other substances can also potentially influence the action, efficacy, and stability of 2-C-4-I-6-NA.